Cas no 1267317-08-7 (3-(5-fluoro-2-methoxyphenyl)methylazetidine)

• Product Name: 3-(5-fluoro-2-methoxyphenyl)methylazetidine
• CAS No: 1267317-08-7
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 5991575
• PubChem ID: 82112141
• Update Time: 2025-05-19

3-(5-fluoro-2-methoxyphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methoxyphenyl)methylazetidine
• 3-[(5-fluoro-2-methoxyphenyl)methyl]azetidine
• EN300-1851002
• 1267317-08-7

• Inchi： 1S/C11H14FNO/c1-14-11-3-2-10(12)5-9(11)4-8-6-13-7-8/h2-3,5,8,13H,4,6-7H2,1H3
• InChI Key： LTDPQGGMDWGNNZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1CNC1)OC

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(5-fluoro-2-methoxyphenyl)methylazetidine

Professional Introduction to Compound with CAS No. 1267317-08-7 and Product Name: 3-(5-fluoro-2-methoxyphenyl)methylazetidine

The compound with the CAS number 1267317-08-7 and the product name 3-(5-fluoro-2-methoxyphenyl)methylazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development. The presence of a fluoro group at the 5-position of the phenyl ring and a methoxy group at the 2-position introduces specific electronic and steric effects that enhance its pharmacological activity. These modifications contribute to improved binding affinity and metabolic stability, making it a promising candidate for further investigation.

In the realm of medicinal chemistry, azetidine derivatives have been extensively studied for their diverse biological activities. The azetidine ring, a five-membered heterocycle containing two nitrogen atoms, provides a scaffold that can be easily modified to achieve desired pharmacological effects. The compound in question, 3-(5-fluoro-2-methoxyphenyl)methylazetidine, incorporates these structural elements to optimize its interaction with biological targets. The fluoro group is known to enhance lipophilicity and metabolic stability, while the methoxy group contributes to electron density redistribution, influencing receptor binding.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of a fluoro group at the 5-position of the phenyl ring in this compound modulates its pharmacokinetic properties, leading to increased bioavailability and reduced susceptibility to metabolic degradation. This modification is particularly relevant in the development of small-molecule drugs where optimal pharmacokinetic profiles are crucial for therapeutic efficacy. The methoxy group at the 2-position further enhances these properties by stabilizing the electronic environment around the azetidine ring, thereby improving overall binding affinity.

The synthesis of 3-(5-fluoro-2-methoxyphenyl)methylazetidine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only streamline the synthetic route but also minimize unwanted side products, ensuring that the final product meets stringent quality standards.

One of the most compelling aspects of this compound is its potential application in treating various therapeutic conditions. Preliminary in vitro studies have demonstrated that 3-(5-fluoro-2-methoxyphenyl)methylazetidine exhibits inhibitory activity against several key enzymes involved in disease pathways. For instance, it has shown promise in inhibiting enzymes associated with inflammation and pain management, making it a candidate for developing novel analgesics. Additionally, its interaction with receptors involved in neurological disorders suggests potential applications in neuropharmacology.

The impact of fluorine substitution on biological activity cannot be overstated. Fluorinated aromatic compounds are widely recognized for their ability to enhance drug-like properties such as binding affinity, metabolic stability, and oral bioavailability. In 3-(5-fluoro-2-methoxyphenyl)methylazetidine, the strategic placement of the fluoro group at the 5-position maximizes these benefits while minimizing potential toxicity concerns. This balance is critical for developing safe and effective therapeutics that can be translated into clinical use.

Ongoing research efforts are focused on exploring the full therapeutic potential of this compound. Preclinical studies are underway to evaluate its efficacy and safety profiles in animal models. These studies aim to provide comprehensive data on dosage response, pharmacokinetics, and potential side effects, paving the way for future human trials. The integration of computational modeling and high-throughput screening techniques is also being employed to identify additional derivatives with enhanced properties.

The role of computational chemistry in optimizing drug candidates like 3-(5-fluoro-2-methoxyphenyl)methylazetidine cannot be overlooked. Molecular docking simulations and quantum mechanical calculations help predict binding interactions between the compound and target proteins with high accuracy. These predictions guide experimental design by identifying key structural features that can be modified to improve pharmacological activity. Such an interdisciplinary approach accelerates the drug discovery process significantly.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. As research progresses, it is expected that new derivatives will be developed with improved therapeutic profiles suitable for treating a wide range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible medical solutions.

In conclusion, 3-(5-fluoro-2-methoxyphenyl)methylazetidine (CAS No. 1267317-08-7) represents a significant advancement in pharmaceutical chemistry due to its optimized structure-function relationship. The strategic incorporation of fluorine and methoxy groups enhances its pharmacological properties, making it a valuable candidate for further development. With ongoing research efforts focused on elucidating its therapeutic potential and refining synthetic methodologies, this compound holds great promise for addressing unmet medical needs.